Cas no 2227849-18-3 (rac-(3R,4S)-4-tert-butyloxolan-3-ol)

Technical Introduction: rac-(3R,4S)-4-tert-butyloxolan-3-ol is a chiral oxolane derivative characterized by a tert-butyl substituent at the 4-position and a hydroxyl group at the 3-position. This compound is of interest in synthetic organic chemistry due to its stereochemical complexity, serving as a versatile intermediate for the preparation of enantiomerically enriched molecules. The tert-butyl group enhances steric hindrance, influencing reactivity and selectivity in transformations such as nucleophilic substitutions or catalytic hydrogenations. The racemic mixture allows for flexibility in chiral resolution or asymmetric synthesis applications. Its stable oxolane ring structure contributes to handling convenience under standard conditions. This compound is particularly valuable in pharmaceutical and fine chemical research for constructing complex scaffolds.
rac-(3R,4S)-4-tert-butyloxolan-3-ol structure
2227849-18-3 structure
Product Name:rac-(3R,4S)-4-tert-butyloxolan-3-ol
CAS No:2227849-18-3
MF:C8H16O2
MW:144.211442947388
CID:5985625
PubChem ID:59479702
Update Time:2025-05-27

rac-(3R,4S)-4-tert-butyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

    • rac-(3R,4S)-4-tert-butyloxolan-3-ol
    • EN300-1636103
    • 2227849-18-3
    • SCHEMBL13143442
    • Inchi: 1S/C8H16O2/c1-8(2,3)6-4-10-5-7(6)9/h6-7,9H,4-5H2,1-3H3/t6-,7-/m1/s1
    • InChI Key: XFLXEOMZEDRCMR-RNFRBKRXSA-N
    • SMILES: O1C[C@H]([C@@H](C1)C(C)(C)C)O

Computed Properties

  • Exact Mass: 144.115029749g/mol
  • Monoisotopic Mass: 144.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 29.5Ų

rac-(3R,4S)-4-tert-butyloxolan-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1636103-0.05g
rac-(3R,4S)-4-tert-butyloxolan-3-ol
2227849-18-3
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$1560.0 2023-06-04
Enamine
EN300-1636103-0.1g
rac-(3R,4S)-4-tert-butyloxolan-3-ol
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Enamine
EN300-1636103-0.5g
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$1783.0 2023-06-04
Enamine
EN300-1636103-1.0g
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$1857.0 2023-06-04
Enamine
EN300-1636103-2.5g
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$5387.0 2023-06-04
Enamine
EN300-1636103-10.0g
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$7988.0 2023-06-04
Enamine
EN300-1636103-50mg
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Additional information on rac-(3R,4S)-4-tert-butyloxolan-3-ol

Comprehensive Overview of rac-(3R,4S)-4-tert-butyloxolan-3-ol (CAS No. 2227849-18-3): Properties, Applications, and Industry Insights

The compound rac-(3R,4S)-4-tert-butyloxolan-3-ol (CAS No. 2227849-18-3) is a chiral intermediate of significant interest in pharmaceutical and fine chemical synthesis. Its unique stereochemistry, characterized by the tert-butyl group and oxolan-3-ol backbone, makes it a versatile building block for asymmetric synthesis. Researchers and manufacturers are increasingly exploring its potential due to its role in producing high-value chiral compounds, which are critical for drug development and agrochemical applications.

In recent years, the demand for enantiomerically pure intermediates like rac-(3R,4S)-4-tert-butyloxolan-3-ol has surged, driven by advancements in catalysis and green chemistry. This compound’s stereoselective synthesis aligns with the industry’s shift toward sustainable practices, as it reduces waste and improves efficiency. Its CAS No. 2227849-18-3 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and process optimization.

One of the most discussed topics in organic synthesis is the scalability of chiral auxiliaries. Here, rac-(3R,4S)-4-tert-butyloxolan-3-ol stands out due to its compatibility with transition-metal catalysts and biocatalysts. Its tert-butyl moiety enhances steric control, a feature highly valued in asymmetric hydrogenation reactions. This property is particularly relevant to researchers investigating API (Active Pharmaceutical Ingredient) manufacturing, where yield and purity are paramount.

From an SEO perspective, queries such as "synthesis of rac-(3R,4S)-4-tert-butyloxolan-3-ol" or "CAS 2227849-18-3 applications" highlight user interest in practical methodologies. The compound’s solubility profile and thermal stability are also frequently analyzed, as they influence its utility in continuous flow chemistry—a trending topic in process intensification. These attributes make it a candidate for high-throughput screening in drug discovery pipelines.

Another key area of focus is the regulatory compliance of rac-(3R,4S)-4-tert-butyloxolan-3-ol. Unlike many specialized chemicals, this compound is not classified as hazardous, making it easier to handle in GMP facilities. Its low toxicity profile aligns with the growing emphasis on safer solvents and reagent selection, a priority for companies adopting ICH Q3D guidelines for elemental impurities.

In conclusion, rac-(3R,4S)-4-tert-butyloxolan-3-ol (CAS No. 2227849-18-3) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span pharmaceutical intermediates, catalysis research, and sustainable synthesis, addressing both academic curiosity and industrial needs. As the field evolves, this compound is poised to remain a topic of interest for its role in advancing stereocontrolled reactions and green methodologies.

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